Cobalt chloride (CoCl2)

Specification

• CAS No.: 7646-79-9
• Molecular Formula: CoCl2; Cl2Co
• Molecular Weight: 129.84 g/mol
• IUPAC Name: cobalt(2+);dichloride
• Standard InChI: InChI=1S/2ClH.Co/h2*1H;/q;;+2/p-2
• Standard InChI Key: GVPFVAHMJGGAJG-UHFFFAOYSA-L
• SMILES: Cl[Co]Cl
• Canonical SMILES: [Cl-].[Cl-].[Co+2]
• Boiling Point: 1049 °C
• Colorform: Pale-blue hygroscopic leaflets; colorless in very thin layers; Blue hexagonal leaflets
• Melting Point: 187 °F (USCG, 1999); 735 °C

Introduction

Physical and Chemical Properties

General Properties

Cobalt chloride exists in multiple forms with varying physical characteristics as detailed in Table 1:

Form	Color	Crystal Structure	Density (g/cm³)	Melting Point (°C)
Anhydrous (CoCl₂)	Blue	Cadmium chloride structure	3.356	724
Dihydrate (CoCl₂·2H₂O)	Violet-blue	Coordination polymer	2.48	-
Hexahydrate (CoCl₂·6H₂O)	Pink/Rose red	Monoclinic	1.92	Decomposes at 87

Table 1: Physical properties of different forms of cobalt chloride

The molecular weight of anhydrous cobalt chloride is 129.839 g/mol. The anhydrous form melts at 724°C and vaporizes at 1,049°C, with a vapor pressure of 60 torr at 801°C.

Anhydrous Form

At room temperature, anhydrous cobalt chloride possesses the cadmium chloride structure (CdCl₂) with cobalt(II) ions octahedrally coordinated. When the temperature approaches approximately 706°C (about 20 degrees below its melting point), the coordination is believed to transform to tetrahedral. The vapor pressure has been reported as 7.6 mmHg at the melting point.

The anhydrous form is hygroscopic, readily absorbing moisture from the air and transforming into hydrated forms, which is accompanied by a characteristic color change from blue to pink.

Hydrated Forms

The hexahydrate CoCl₂·6H₂O contains the neutral molecule trans-CoCl₂(H₂O)₄ and two molecules of water of crystallization. This pink crystalline substance dissolves readily in water and alcohol and is deliquescent in nature.

The dihydrate, CoCl₂·2H₂O, exists as a coordination polymer where each cobalt center coordinates with four doubly bridging chloride ligands. The octahedral coordination is completed by a pair of mutually trans aquo ligands.

Solution Properties

Cobalt chloride demonstrates significant solubility in water, with the concentration varying based on temperature. Under atmospheric pressure, the mass concentration of a saturated solution of CoCl₂ in water is approximately:

• 54% at the boiling point (120.2°C)

• 48% at 51.25°C

• 35% at 25°C

• 33% at 0°C

• 29% at -27.8°C

Diluted aqueous solutions contain the species [Co(H₂O)₆]²⁺ along with chloride ions. An interesting property of concentrated solutions is their temperature-dependent color change – appearing red at room temperature but transforming to blue at higher temperatures.

Preparation Methods

Several methods exist for the preparation of cobalt chloride, with the most common approaches involving the reaction of cobalt-containing compounds with hydrochloric acid:

From Cobalt Carbonate

CoCO₃ + 2HCl (aq) → CoCl₂ (aq) + CO₂ + H₂O

From Cobalt Hydroxide

Co(OH)₂ + 2HCl (aq) → CoCl₂ (aq) + 2H₂O

The reaction produces an aqueous solution of cobalt chloride, which upon concentration and cooling forms crystals of the hexahydrate. This hexahydrate can be converted to anhydrous cobalt chloride through dehydration processes:

• Heating with thionyl chloride (SOCl₂)

• Dehydration in a stream of hydrogen chloride followed by drying in vacuum at 100-150°C

• Direct synthesis by passing chlorine over cobalt powder

Each method produces anhydrous cobalt chloride with varying levels of purity and efficiency, allowing for selection based on specific application requirements.

Applications

Industrial Applications

Cobalt chloride serves numerous industrial purposes:

• Electroplating: Used in the electroplating of cobalt onto metallic surfaces

• Humidity Indicators: Due to its distinct color change (blue when dry to pink when hydrated), it functions as a humidity indicator in weather instruments and desiccants

• Drying Agent: Incorporated into silica gel to indicate when the desiccant is saturated with moisture

• Beer Industry: Functions as a foam stabilizer in beer production

• Glass and Ceramics: Applied in painting on glass surfaces

• Intermetallic Compounds: Vapor-phase co-reductions with other metal halides by hydrogen produces finely divided intermetallics with applications as structural materials or compounds with useful thermoelectric, magnetic, and oxidation-resistance properties

Laboratory and Chemical Applications

In laboratory settings, cobalt chloride is utilized for:

• Catalyst Function: Acts as a catalyst in various chemical reactions, particularly in organic synthesis including Beckmann rearrangement and oxidation reactions

• Grignard Reactions: Promotes coupling with organic halides in Grignard reactions

• Invisible Ink: Creates invisible ink that turns blue when heated and becomes invisible once cooled

• Precursor: Serves as a precursor to cobaltocene (bis(cyclopentadienyl)cobalt(II)), an effective reducing agent

• Lewis Acid: Functions as a Lewis acid in certain chemical reactions

• Synthesis of Other Cobalt Compounds: Used in the preparation of various other cobalt salts

Biological and Medical Applications

Despite its toxicity concerns, cobalt chloride has significant applications in biological and medical contexts:

• Vitamin B12 Manufacture: A key component in the industrial production of vitamin B12

• Hypoxia Research: Widely used as a hypoxia-mimetic agent in research settings to study cellular responses to low-oxygen conditions

• Agricultural Applications: Utilized as an additive in certain fertilizers

Biological Effects

Hypoxia Mimicking Properties

One of the most significant biological effects of cobalt chloride is its ability to mimic hypoxic (low oxygen) conditions in cellular environments. CoCl₂ is a well-established hypoxia mimetic mediator that induces hypoxia-like responses by alleviating hypoxia-inducible factor-1 (HIF-1).

HIF-1 is the foremost transcription factor activated during hypoxia and regulates various genes. By stabilizing HIF-1α, cobalt chloride triggers cellular adaptations similar to those observed under actual oxygen deprivation conditions.

Cellular and Molecular Responses

Research has revealed significant cellular responses to CoCl₂ exposure:

Cell Viability Effects

Cobalt chloride affects cell viability in a dose and time-dependent manner as shown in Table 2:

Cell Type	CoCl₂ Concentration	Exposure Time	Cell Viability (%)
C2C12	150 μM	12 hours	87.49 ± 4.69
C2C12	150 μM	24 hours	78.36 ± 5.63
C2C12	150 μM	48 hours	69.52 ± 3.35
C2C12	300 μM	12 hours	79.23 ± 3.22
C2C12	300 μM	24 hours	67.94 ± 3.71
C2C12	300 μM	48 hours	55.17 ± 2.53
3T3-L1	150 μM	12 hours	82.47 ± 6.11
3T3-L1	150 μM	24 hours	75.33 ± 4.53
3T3-L1	150 μM	48 hours	67.88 ± 2.86
3T3-L1	300 μM	12 hours	77.51 ± 4.43
3T3-L1	300 μM	24 hours	63.48 ± 2.73
3T3-L1	300 μM	48 hours	52.77 ± 3.61

Table 2: Effect of CoCl₂ on cell viability in different cell types

Oxidative Stress

Cobalt chloride induces reactive oxygen species (ROS) generation in cells. Studies have shown that exposure to 150 μM CoCl₂ results in significant ROS production:

• Monocultured C2C12 cells: 121.64 ± 3.76%, 136.42 ± 4.77%, and 154.73 ± 2.47% ROS generation at 12, 24, and 48 hours, respectively

• Co-cultured C2C12 cells: 113.86 ± 3.10%, 124.26 ± 5.27%, and 132.55 ± 4.28% ROS generation at 12, 24, and 48 hours, respectively

• Monocultured 3T3-L1 cells: 117.92 ± 4.69%, 129.66 ± 2.78%, and 147.28 ± 3.58% ROS generation at 12, 24, and 48 hours, respectively

• Co-cultured 3T3-L1 cells: 125.38 ± 2.22%, 141.18 ± 4.40%, and 159.52 ± 5.50% ROS generation at 12, 24, and 48 hours, respectively

Gene Expression Changes

CoCl₂ treatment significantly affects the expression of genes associated with hypoxia and apoptosis:

• HIF-1α Upregulation:

  • Monocultured C2C12 cells: 6.89 ± 0.32-fold to 14.24 ± 0.45-fold increase at 12-48 hours

  • Co-cultured C2C12 cells: 5.89 ± 0.19-fold to 12.46 ± 0.43-fold increase at 12-48 hours

• Apoptotic Response:

  • Upregulation of proapoptotic genes (Bax, p53, caspase-3, caspase-9)

  • Downregulation of antiapoptotic genes (Bcl2)

Toxicological Concerns

Cobalt chloride poses several toxicological risks:

• Respiratory Effects: Can cause severe lung inflammation and accumulation of macrophages in lungs upon exposure

• Cardiovascular Effects: Studies in pigs showed a 14% increase in heart rate and 38% decrease in QRS amplitude following exposure to cobalt chloride

• Systemic Effects: Exposure can lead to body weight reduction, with studies showing a 7% reduction in initial body weight in Sprague-Dawley rats exposed to 8.9 mg Co/kg/day as cobalt chloride in drinking water for 4 weeks